Delmadinone
Delmadinone
Brand Name:
Vulcanchem
CAS No.:
15262-77-8
VCID:
VC0137183
InChI:
InChI=1S/C21H25ClO3/c1-12(23)21(25)9-6-16-14-11-18(22)17-10-13(24)4-7-19(17,2)15(14)5-8-20(16,21)3/h4,7,10-11,14-16,25H,5-6,8-9H2,1-3H3/t14-,15+,16+,19-,20+,21+/m1/s1
SMILES:
CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(=O)C=CC34C)Cl)C)O
Molecular Formula:
C₂₁H₂₅ClO₃
Molecular Weight:
360.9 g/mol
Delmadinone
CAS No.: 15262-77-8
Reference Standards
VCID: VC0137183
Molecular Formula: C₂₁H₂₅ClO₃
Molecular Weight: 360.9 g/mol
| CAS No. | 15262-77-8 |
|---|---|
| Product Name | Delmadinone |
| Molecular Formula | C₂₁H₂₅ClO₃ |
| Molecular Weight | 360.9 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S,17R)-17-acetyl-6-chloro-17-hydroxy-10,13-dimethyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H25ClO3/c1-12(23)21(25)9-6-16-14-11-18(22)17-10-13(24)4-7-19(17,2)15(14)5-8-20(16,21)3/h4,7,10-11,14-16,25H,5-6,8-9H2,1-3H3/t14-,15+,16+,19-,20+,21+/m1/s1 |
| Standard InChIKey | ZSAMZEYLGUEVJW-TTYLFXKOSA-N |
| Isomeric SMILES | CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C=C(C4=CC(=O)C=C[C@]34C)Cl)C)O |
| SMILES | CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(=O)C=CC34C)Cl)C)O |
| Canonical SMILES | CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(=O)C=CC34C)Cl)C)O |
| Synonyms | 6-Chloro-17-hydroxypregna-1,4,6-triene-3,20-dione; Δ1-Chlormadinone; |
| PubChem Compound | 10428639 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume